![molecular formula C20H31N5O3 B5632442 2-isobutyl-8-[(2-methyl-3-oxo-2,3,5,6,7,8-hexahydro[1,2,4]triazolo[4,3-a]pyridin-6-yl)carbonyl]-2,8-diazaspiro[4.5]decan-3-one](/img/structure/B5632442.png)
2-isobutyl-8-[(2-methyl-3-oxo-2,3,5,6,7,8-hexahydro[1,2,4]triazolo[4,3-a]pyridin-6-yl)carbonyl]-2,8-diazaspiro[4.5]decan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This molecule, due to its intricate structure, has been the subject of research in various chemical and pharmacological studies. It is characterized by its spiro and triazolo[4,3-a]pyridine motifs, which are often explored for their potential in drug development and material science due to their unique chemical properties and biological activities.
Synthesis Analysis
The synthesis of complex molecules like this often involves multi-step synthetic pathways starting from simpler precursors. For similar molecules, researchers have developed methodologies involving Michael addition reactions, cyclization reactions, and functional group transformations to construct the core structure and append various functional groups (Tsukamoto et al., 1995).
Molecular Structure Analysis
The molecular structure of such compounds is typically elucidated using a combination of spectroscopic techniques, including FT-IR, 1H-NMR, 13C-NMR, and X-Ray crystallography. These techniques allow for the detailed understanding of the molecule's geometry, electronic structure, and the spatial arrangement of its atoms, crucial for predicting its reactivity and interaction with biological targets (Guillon et al., 2020).
Chemical Reactions and Properties
Molecules with diazaspiro and triazolopyridine cores are known for their versatile reactivity, allowing for further functionalization through various chemical reactions. These compounds can undergo nucleophilic substitution, addition reactions, and cycloadditions, enabling the introduction of diverse substituents that modulate their physical, chemical, and biological properties (Aylward et al., 2016).
Physical Properties Analysis
The physical properties of such compounds, including melting points, boiling points, solubility in various solvents, and crystal structure, are often determined to understand their behavior in different environments, which is essential for their application in drug formulation and material science. The crystal structures, in particular, provide insights into the potential intermolecular interactions and stability of these compounds (de Souza et al., 2015).
Chemical Properties Analysis
The chemical properties, such as acidity/basicity, reactivity with various reagents, stability under different conditions, and redox properties, are crucial for predicting how these molecules interact with biological systems and their potential as therapeutic agents. Studies often focus on understanding these properties through experimental assays and computational modeling (Shukla et al., 2016).
properties
IUPAC Name |
8-(2-methyl-3-oxo-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridine-6-carbonyl)-2-(2-methylpropyl)-2,8-diazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H31N5O3/c1-14(2)11-24-13-20(10-17(24)26)6-8-23(9-7-20)18(27)15-4-5-16-21-22(3)19(28)25(16)12-15/h14-15H,4-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHAJSMJIBAZQEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1CC2(CCN(CC2)C(=O)C3CCC4=NN(C(=O)N4C3)C)CC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H31N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.